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Compound of Interest

Compound Name: mucic acid

Cat. No.: B166337

An In-depth Technical Guide to the Physical Properties of Mucic Acid Crystals

Introduction

Mucic acid, also known as galactaric acid, is an aldaric acid derived from the oxidation of
galactose or galactose-containing compounds.[1][2] Its symmetrical structure, despite
possessing chiral centers, renders it a meso compound, leading to unique physical and
chemical characteristics.[1][2] This technical guide provides a comprehensive overview of the
physical properties of mucic acid crystals, targeting researchers, scientists, and professionals
in drug development. The document details crystallographic, mechanical, solubility, and
spectroscopic properties, supported by experimental protocols and graphical representations of
key concepts and workflows.

General Physicochemical Properties

Mucic acid typically presents as a white, odorless crystalline powder with a texture similar to
sugar crystals.[3] Due to the molecular symmetry, it is optically inactive.[1][2][4] It is stable
under standard conditions, which is beneficial for its application in various industrial and
research settings.[2]

Table 1: General Physical Properties of Mucic Acid
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Property Value Source

(2S,3R,4S,5R)-2,3,4,5-
IUPAC Name o ) [1]
Tetrahydroxyhexanedioic acid

Molecular Formula CeH100s [1][5]
Molar Mass 210.14 g/mol [2][5][6]
Appearance White crystalline powder [1112114]
Melting Point 210-230 °C (decomposes) [1][4]5]16]
Density ~1.790 - 1.87 g/cm3 [21[7]
Optical Activity Optically inactive (meso (2141
compound)
pH (1% Solution) 25-35 [2]

Solubility Profile

Mucic acid's solubility is notably low in cold water and alcohol.[1][2][4] This low solubility,
particularly in comparison to its stereoisomer glucaric acid, is attributed to the efficient crystal
packing enabled by its molecular symmetry.[8] The solubility is pH-dependent and increases
with temperature.[2] It is most soluble at a pH of around 4.7 in the presence of sodium or
ammonium ions.[2]

Table 2: Solubility of Mucic Acid in Various Solvents
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Solvent Solubility Temperature Source
Nearly insoluble; 3.3

Cold Water 14 °C [1][5][8]
mg/mL

Alcohol Insoluble - [1][2][4]

Ether Insoluble - [5]

1 M NaOH Soluble - [9]
5.5 mg/mL (Sonication

DMSO [10]
recommended)

DMF Insoluble - [9]

PBS (pH 7.2) Slightly soluble - [9]

Crystallographic and Mechanical Properties

The crystal structure of mucic acid is characterized by an extensive and compact network of

intermolecular hydrogen bonds, which is responsible for its unusually high density and

exceptional mechanical stiffness for an organic crystal.[7][11][12]

Crystal Structure

Single crystal X-ray diffraction analysis at room temperature (296 K) revealed that mucic acid

crystals are triclinic with the space group P-1.[7] The molecules are linked by strong hydrogen

bonds, forming tightly packed chains.[7][11]

Table 3: Crystallographic Data for Mucic Acid at 296 K
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Parameter Value Source
Crystal System Triclinic [7]
Space Group P-1 [7]
a 4.9176(2) A [7]
b 5.8208(2) A [7]
C 6.8535(2) A [7]
o 92.264(1)° [7]
B 94.208(1)° [7]
y 93.549(1)° [7]

Mechanical Properties

Nanoindentation studies have shown that mucic acid crystals are "ultrastiff," exhibiting some

of the highest Young's modulus and hardness values reported for organic crystals.[7][12][13]

These properties exceed those of other notably stiff organic crystals like a-glycine and tartaric

acid.[7][12] The mechanical properties are anisotropic, varying with the crystal face being

measured.[7]

Table 4. Mechanical Properties of Mucic Acid Crystal Faces

Young's Modulus

Crystal Face (E) Hardness (H) Source
(100)/(100) 50.25 + 1.55 GPa 2.81+0.15 GPa [71[13]
(001)/(001) 29.25 + 0.43 GPa 1.74 + 0.06 GPa [7][14]
(010)/(010) 31.3+0.9 GPa 1.85 + 0.07 GPa [7]

Spectroscopic Data

Spectroscopic methods are crucial for the identification and characterization of mucic acid.
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Infrared (IR) Spectroscopy

The IR spectrum of mucic acid shows characteristic absorptions for O-H and C=0 functional
groups. Data is available from the Coblentz Society and NIST databases.[15][16][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to confirm the molecular structure of mucic acid.
Spectra are typically recorded in deuterated dimethyl sulfoxide (DMSO) due to solubility
limitations in other common NMR solvents.[18]

Table 5: NMR Spectroscopic Data for Mucic Acid in DMSO

Nucleus Chemical Shift (8) in ppm Source

12.37 (s, 2H, -COOH), 4.56 (s,
1H NMR [18]
4H), 4.24 (s, 2H), 3.78 (s, 2H)

13C NMR 175.83, 71.79, 70.25 [18]

Experimental Protocols & Workflows
Synthesis and Purification (Mucic Acid Test)

Mucic acid is commonly synthesized by the nitric acid oxidation of galactose or galactose-
containing compounds like lactose.[1][4] This reaction serves as a specific qualitative test for
galactose.[19][20]

e Protocol:

o Dissolve the carbohydrate sample (e.g., 5g lactose monohydrate) in concentrated nitric
acid (e.g., 40mL of 35% HNO3).[18][19]

o Heat the solution (e.g., to 80°C) and stir for an extended period (e.g., 24 hours) or until the
volume is significantly reduced.[18][19] Brown fumes of nitrogen dioxide will be observed.
[19]

o Cool the reaction mixture and allow it to stand, often overnight.[19][20]
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o The resulting white, insoluble crystals of mucic acid are collected by filtration.[18][19]

o The precipitate is washed with cold water and ethyl acetate and then dried to yield the
pure product.[18]

A flowchart of the synthesis of mucic acid via nitric acid oxidation.

Single Crystal Growth and X-ray Diffraction

o Crystal Growth: Good-quality, colorless, block-shaped single crystals are obtained by the
slow evaporation of an aqueous solution of mucic acid at room temperature.[11]

o X-ray Diffraction (XRD): The crystal structure is determined using single-crystal X-ray
diffraction. Data is collected at a controlled temperature (e.g., 296 K) to determine the unit
cell dimensions, space group, and atomic coordinates.[7]

Mechanical Property Analysis

¢ Nanoindentation: The Young's modulus and hardness of the crystals are measured using
nanoindentation.[7][14] This technique involves pressing a sharp indenter tip onto a specific
crystal face and measuring the applied load versus the penetration depth.[14][21] The
resulting load-depth curves are analyzed to calculate the mechanical properties.[21]

Workflow for the physical characterization of mucic acid crystals.

Structure-Property Relationships

The distinct physical properties of mucic acid are a direct consequence of its molecular
structure.

Optical Inactivity: The Meso Compound

Mucic acid has four chiral carbon atoms. However, the molecule possesses a center of
symmetry, meaning it is superimposable on its mirror image.[1] This internal symmetry cancels
out any potential optical rotation, making it an optically inactive meso compound.[1][2][4]

Relationship between mucic acid's structure and its optical activity.

Applications in Research and Drug Development
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The unique properties of mucic acid make it a valuable compound in various fields.

o Chemical Synthesis: It serves as a precursor for valuable chemicals like adipic acid (a nylon
precursor) and pyrones.[1][7][22]

e Drug Development: Mucic acid and its derivatives have been explored for their biological
activities and as intermediates in the total synthesis of complex natural products like Taxol.[1]
[22][23]

» Material Science: Its exceptionally stiff crystals are of interest for developing mechanically
robust, lightweight organic materials.[7][13]

e Cosmetics and Food Industry: It can be used to replace tartaric acid in some applications
and its derivatives are being explored for cosmetic formulations.[4][24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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